N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-3-methylbenzamide

• Molecular Formula: C18H18N2OS
• Molecular Weight: 310.4 g/mol
• IUPAC Name: N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-3-methylbenzamide
• InChI: InChI=1S/C18H18N2OS/c1-12-6-5-7-13(10-12)17(21)20-18-15(11-19)14-8-3-2-4-9-16(14)22-18/h5-7,10H,2-4,8-9H2,1H3,(H,20,21)
• InChI Key: MGTUSCSBWRYSNB-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)C(=O)NC2=C(C3=C(S2)CCCCC3)C#N

Description

N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-3-methylbenzamide is an organosulfur heterocyclic compound.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis Techniques : The compound has been synthesized using various chemical reactions, showcasing its structural complexity and the involvement of different functional groups (De Lima et al., 2010).

Potential in Antitumor Activities

• Antitumor Applications : Research indicates that derivatives of this compound demonstrate significant antitumor activities. These derivatives have been effective against various human cancer cell lines, indicating their potential in cancer treatment (Shams et al., 2010).

Chemical Reactions and Properties

• Chemical Reactivity : Studies have focused on its reactivity with other chemical entities, leading to the formation of new compounds with potential pharmacological activities (Fabrichnyi et al., 1976).

Synthesis and Environmental Impact

• Eco-Friendly Synthesis : The compound has been synthesized using environmentally benign procedures, which is crucial in the context of sustainable chemistry and pharmaceutical manufacturing (Wang et al., 2014).

Biological Testing for Antiparasitic Activities

• Antiparasitic Testing : Some derivatives have been tested for their antiparasitic activities, indicating a potential use in treating parasitic infections (De et al., 2009).

Applications in Textile and Antimicrobial Activities

• Textile and Antimicrobial Use : Derivatives of the compound have been utilized in the synthesis of dyes for textiles, showing significant antimicrobial activity against various organisms. This dual application underscores its versatility in different industrial sectors (Shams et al., 2011).

Antidepressive Potential

• Potential Antidepressive Agents : Certain derivatives have been evaluated as potential antidepressive agents, expanding its scope in the field of mental health and pharmaceuticals (Jimenez & Vega, 1986).